Cas no 2172162-86-4 (5-(5-methyl-1H-indazol-4-yl)pyridine-2-carbaldehyde)

• Product Name: 5-(5-methyl-1H-indazol-4-yl)pyridine-2-carbaldehyde
• CAS No: 2172162-86-4
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 6469403
• PubChem ID: 165566024
• Update Time: 2025-06-22

5-(5-methyl-1H-indazol-4-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(5-methyl-1H-indazol-4-yl)pyridine-2-carbaldehyde
• 2172162-86-4
• EN300-1586310

• Inchi： 1S/C14H11N3O/c1-9-2-5-13-12(7-16-17-13)14(9)10-3-4-11(8-18)15-6-10/h2-8H,1H3,(H,16,17)
• InChI Key： VUGZCYCDSDVXKQ-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C=N1)C1=C(C)C=CC2=C1C=NN2

Computed Properties

• Exact Mass: 237.090211983g/mol
• Monoisotopic Mass: 237.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-(5-methyl-1H-indazol-4-yl)pyridine-2-carbaldehyde

Comprehensive Overview of 5-(5-methyl-1H-indazol-4-yl)pyridine-2-carbaldehyde (CAS No. 2172162-86-4)

5-(5-methyl-1H-indazol-4-yl)pyridine-2-carbaldehyde (CAS No. 2172162-86-4) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indazole-pyridine hybrid structure is characterized by its unique aldehyde functional group, which makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in kinase inhibitor development and cancer therapeutics, aligning with current trends in precision medicine.

The molecular architecture of 5-(5-methyl-1H-indazol-4-yl)pyridine-2-carbaldehyde combines a 5-methylindazole core with a pyridine-2-carbaldehyde moiety, creating opportunities for hydrogen bonding and π-π stacking interactions. These features are crucial for drug-target binding affinity, a hot topic in computational chemistry and AI-assisted drug discovery. Recent literature suggests its derivatives may modulate immune checkpoint proteins, addressing the growing demand for next-generation immunotherapies.

From a synthetic chemistry perspective, this compound serves as a multifunctional building block for cross-coupling reactions and reductive amination processes. Its formyl group (aldehyde) enables diverse transformations, including Schiff base formation – a key reaction pathway explored in bioconjugation studies. The 5-methylindazole fragment contributes to metabolic stability, an essential consideration in ADME optimization workflows that dominate modern medicinal chemistry discussions.

Analytical characterization of CAS 2172162-86-4 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular attention to the aldehyde proton signal at ~10 ppm in ¹H NMR. Purity standards exceeding 98% are generally required for pharmaceutical applications, reflecting the industry's emphasis on impurity profiling – a subject frequently searched in quality control forums.

In material science applications, derivatives of 5-(5-methyl-1H-indazol-4-yl)pyridine-2-carbaldehyde have shown promise as organic semiconductors due to their electron-deficient pyridine ring and planar structure. This connects with emerging interests in flexible electronics and OLED technologies, where researchers actively seek novel heteroaromatic scaffolds with tunable electronic properties.

The compound's stability profile has been investigated under various pH conditions, with particular relevance to formulation development – a trending topic in preclinical research circles. Its photophysical properties also make it interesting for fluorescent probe design, addressing the increasing need for bioimaging agents in diagnostic applications.

Regulatory aspects of 2172162-86-4 comply with standard REACH guidelines, and its handling requires standard laboratory precautions. While not classified as hazardous, proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to preserve the aldehyde functionality – a practical consideration often queried in chemical storage databases.

Recent patent analyses reveal growing intellectual property activity around indazole-pyridine hybrids, particularly in kinase inhibitor claims (2020-2023). This aligns with market demands for targeted cancer therapies, making 5-(5-methyl-1H-indazol-4-yl)pyridine-2-carbaldehyde a strategic intermediate for medicinal chemistry programs focused on signal transduction modulation.

The compound's structure-activity relationship (SAR) potential is enhanced by the methyl group's position on the indazole ring, which influences both lipophilicity and metabolic resistance – two parameters dominating drug design discussions. Computational studies suggest the pyridine nitrogen may serve as a hydrogen bond acceptor, explaining its observed protein binding capabilities in virtual screening.

Scale-up synthesis of CAS 2172162-86-4 presents interesting process chemistry challenges, especially regarding aldehyde protection strategies during multi-step sequences. These practical considerations frequently appear in organic synthesis forums and process optimization case studies, reflecting industry needs for cost-effective production methods.